Cas no 154650-81-4 (1-benzothiophene-6-carbonitrile)

• Product Name: 1-benzothiophene-6-carbonitrile
• CAS No: 154650-81-4
• MF: C₉H₅NS
• MW: 159.207700490952
• MDL: MFCD16877454
• CID: 842998
• PubChem ID: 21816574
• Update Time: 2025-04-19

1-benzothiophene-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-6-carbonitrile
• 1-benzothiophene-6-carbonitrile
• 6-cyanobenzo[b]thiophene
• Benzo[b]thiophen-6-carbonitrile
• GRNONARPFXAEBM-UHFFFAOYSA-N
• FCH1176461
• SB14839
• OR350409
• AX8166747
• DTXSID30618374
• CS-0094302
• 154650-81-4
• AS-60863
• DB-351048
• D71947
• AKOS016013057
• MFCD16877454
• Benzothiophene-6-carbonitrile
• SY250822
• SCHEMBL506739

• MDL： MFCD16877454
• Inchi： 1S/C9H5NS/c10-6-7-1-2-8-3-4-11-9(8)5-7/h1-5H
• InChI Key： GRNONARPFXAEBM-UHFFFAOYSA-N
• SMILES： S1C=CC2C=CC(C#N)=CC1=2

Computed Properties

• Exact Mass: 159.01435
• Monoisotopic Mass: 159.01427034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 2.7

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes